Cas no 59489-36-0 (Pyrazinamine, 6-methyl-5-phenyl-)
59489-36-0 structure
Product Name:Pyrazinamine, 6-methyl-5-phenyl-
CAS No:59489-36-0
MF:C11H11N3
MW:185.225141763687
CID:1615023
Update Time:2024-09-11
Pyrazinamine, 6-methyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrazinamine, 6-methyl-5-phenyl-
- 2-Pyrazinamine, 6-methyl-5-phenyl-
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- Inchi: 1S/C11H11N3/c1-8-11(13-7-10(12)14-8)9-5-3-2-4-6-9/h2-7H,1H3,(H2,12,14)
- InChI Key: NFFWTXKHMBVZFK-UHFFFAOYSA-N
- SMILES: C1(N)=NC(C)=C(C2=CC=CC=C2)N=C1
Computed Properties
- Exact Mass: 185.09543
Experimental Properties
- Density: 1.159±0.06 g/cm3(Predicted)
- Boiling Point: 319.3±37.0 °C(Predicted)
- PSA: 51.8
- pka: 3.28±0.10(Predicted)
Pyrazinamine, 6-methyl-5-phenyl- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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